2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C21H25BrN4O2/c1-28-16-6-7-18(22)17(13-16)21(27)23-15-8-10-26(11-9-15)20-12-14-4-2-3-5-19(14)24-25-20/h6-7,12-13,15H,2-5,8-11H2,1H3,(H,23,27)
• InChI Key: DGGMWHQADQTCTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C21H25BrN4O2
• Molecular Weight: 445.4 g/mol
• CAS No.: 2034371-50-9

Description

2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C21H25BrN4O2 and its molecular weight is 445.361. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound , 2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide, is related to various synthesized compounds with potential pharmacological activities. Although direct studies on this specific compound are not readily found, related research provides insights into similar compounds' synthesis, characterization, and potential applications. For instance, novel benzamide derivatives have been synthesized to explore their bioactivities, such as anti-inflammatory, analgesic, and antimicrobial effects, as well as their potential as enzyme inhibitors or receptor agonists (Abu‐Hashem, Al-Hussain, & Zaki, 2020; Sonda et al., 2003). These studies illustrate the diverse chemical modifications and evaluations conducted to understand the therapeutic potential and chemical behavior of benzamide derivatives.

Pharmacological Exploration

Research on benzamide derivatives extends into the pharmacological domain, exploring their roles as receptor agonists, highlighting their potential in treating various disorders by modulating receptor activity. For example, derivatives evaluated for serotonin receptor agonism demonstrate the intricate balance between chemical structure and biological activity, offering insights into gastrointestinal motility enhancement (Sonda et al., 2003; Sonda, Katayama, Kawahara, Sato, & Asano, 2004). This research underscores the significance of benzamide derivatives in developing new therapeutic agents.

Antimicrobial and Antioxidant Properties

Additionally, benzamide derivatives' antimicrobial and antioxidant activities have been investigated, showing that these compounds can exhibit significant bioactivities against various microbial strains and oxidative stress. This suggests their potential utility in developing new antimicrobials or antioxidants (Yang, Peng, Yang, Li, Xiong, Zhao, & Ding, 2015). Such studies are crucial for identifying new compounds that can combat resistant microbial strains or manage oxidative stress-related conditions.

Mechanism of Action

Target of Action

The compound “2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide” contains an indole moiety . Indole derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Biochemical Pathways

Again, the specific pathways affected would depend on the target. Indole derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .